Cas no 52346-11-9 (tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate)

• Product Name: tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate
• CAS No: 52346-11-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 1580461
• PubChem ID: 14466728
• Update Time: 2025-10-28

tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate
• 4-piperidineacetic acid, 3-ethenyl-, 1,1-dimethylethyl ester, (3R,4S)-
• tert-Butyl [(3R,4S)-3-vinylpiperidin-4-yl]acetate
• ((4S)-CIS-3-VINYL-[4]PIPERIDYL)-ACETIC ACID TERT-BUTYL ESTER
• 52346-11-9
• 1,1-Dimethylethyl (3R,4S)-3-ethenyl-4-piperidineacetate
• EN300-6762604
• SCHEMBL10354008
• tert-Butyl2-[(3R,4S)-3-ethenylpiperidin-4-yl]acetate
• DTXSID101205646
• tert-butyl 2-[(3R,4S)-3-ethenylpiperidin-4-yl]acetate

• MDL： MFCD25121775
• Inchi： 1S/C13H23NO2/c1-5-10-9-14-7-6-11(10)8-12(15)16-13(2,3)4/h5,10-11,14H,1,6-9H2,2-4H3/t10-,11-/m0/s1
• InChI Key： ZEHOOORBLCQKOE-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(C[C@@H]1CCNC[C@@H]1C=C)=O

Computed Properties

• Exact Mass: 225.17299
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate

tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate: A Comprehensive Overview

The compound with CAS No 52346-11-9, commonly referred to as tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and structural features, which make it a valuable tool in various research and industrial applications.

The name tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate itself provides a wealth of information about its structure. The "tert-butyl" group indicates a bulky alkyl substituent, while the "piperidin" ring suggests a six-membered cyclic amine structure. The stereochemical descriptors (3R,4S) highlight the specific spatial arrangement of substituents on the piperidine ring, which is crucial for understanding its biological activity and chemical reactivity.

Recent studies have shed light on the potential applications of this compound in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those with complex stereochemistry. The presence of the ethenyl group (a vinyl substituent) introduces additional degrees of unsaturation, which can influence the molecule's electronic properties and reactivity.

In terms of synthesis, tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate can be prepared through various routes, including ring-opening reactions of epoxides or through the use of chiral auxiliaries to control stereochemistry. These methods highlight the versatility of the molecule in organic synthesis and its adaptability to different chemical transformations.

The compound's stereochemistry plays a pivotal role in its interactions with biological systems. For instance, enantiomers of this compound may exhibit different pharmacokinetic profiles or binding affinities to target proteins. This has led to increased interest in its use as a chiral ligand or catalyst in asymmetric synthesis.

Moreover, recent advancements in computational chemistry have enabled researchers to model the behavior of tert-butyl [(3R,4S)-3-ethenylpiperidin-4-yl]acetate at the molecular level. These studies provide insights into its conformational flexibility and potential for forming hydrogen bonds or other non-covalent interactions that are critical for drug design.

In conclusion, CAS No 52346-11-9 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and stereochemical properties make it an invaluable tool for researchers seeking to develop novel compounds with tailored functionalities.